Cas no 1591827-51-8 (Methyl 5,6-dichloropyridazine-3-carboxylate)

Methyl 5,6-dichloropyridazine-3-carboxylate is a versatile heterocyclic compound used as a key intermediate in organic synthesis and pharmaceutical applications. Its dichloropyridazine core offers reactive sites for further functionalization, making it valuable for constructing complex molecular frameworks. The methyl ester group enhances solubility and facilitates downstream modifications, such as hydrolysis or nucleophilic substitution. This compound is particularly useful in agrochemical and medicinal chemistry research, where its structural features enable the development of biologically active derivatives. High purity and stability under standard conditions ensure reliable performance in synthetic workflows. Its well-defined reactivity profile makes it a preferred choice for targeted chemical transformations.

Methyl 5,6-dichloropyridazine-3-carboxylate structure

1591827-51-8 structure

Product Name:Methyl 5,6-dichloropyridazine-3-carboxylate

CAS No:1591827-51-8

MF:C₆H₄Cl₂N₂O₂

MW:207.014159202576

MDL:MFCD31412838

CID:4828215

PubChem ID:86715229

Update Time:2026-02-27

Methyl 5,6-dichloropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 5,6-dichloropyridazine-3-carboxylate
- 5,6-Dichloro-pyridazine-3-carboxylic acid methyl ester
- DB-119459
- VPTUKZREOXVXTE-UHFFFAOYSA-N
- SCHEMBL15633295
- 1591827-51-8
- G62880
- methyl5,6-dichloropyridazine-3-carboxylate
- Methyl 5,6-dichloropyridazine-3-carboxylate
- MDL： MFCD31412838
- Inchi： 1S/C6H4Cl2N2O2/c1-12-6(11)4-2-3(7)5(8)10-9-4/h2H,1H3
- InChI Key： VPTUKZREOXVXTE-UHFFFAOYSA-N
- SMILES： ClC1=C(N=NC(C(=O)OC)=C1)Cl

Computed Properties

Exact Mass: 205.9649828g/mol
Monoisotopic Mass: 205.9649828g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 52.1

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 355.7±37.0 °C at 760 mmHg
Flash Point: 168.9±26.5 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 5,6-dichloropyridazine-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 5,6-dichloropyridazine-3-carboxylate Pricemore >>

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